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1-[(4-fluorophenyl)methyl]-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione

Name: 1-[(4-fluorophenyl)methyl]-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
Brand: Smolecule
SKU: S2675530
Rating: 4 (5 reviews)

Catalog No.

S2675530

CAS No.

898454-03-0

M.F

C21H15FN2O2

M. Wt

346.361

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-[(4-fluorophenyl)methyl]-4-(naphthalen-1-yl)-1,2...

3. Specification
4. Others

General Information

CAS Number

898454-03-0

Product Name

1-[(4-fluorophenyl)methyl]-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione

IUPAC Name

1-[(4-fluorophenyl)methyl]-4-naphthalen-1-ylpyrazine-2,3-dione

Molecular Formula

C21H15FN2O2

Molecular Weight

346.361

InChI

InChI=1S/C21H15FN2O2/c22-17-10-8-15(9-11-17)14-23-12-13-24(21(26)20(23)25)19-7-3-5-16-4-1-2-6-18(16)19/h1-13H,14H2

InChI Key

MAUQPOUMWNTLMN-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C=CC=C2N3C=CN(C(=O)C3=O)CC4=CC=C(C=C4)F

Solubility

not available

Scientific Research Applications

Synthesis and Characterization:

-[(4-Fluorophenyl)methyl]-4-naphthalen-1-ylpyrazine-2,3-dione, also known as FBNPN, is a heterocyclic compound synthesized through various methods, including Suzuki-Miyaura coupling and Buchwald-Hartwig amination. Studies have explored the optimization of these reactions to improve yield and purity.

Potential Applications:

Research suggests that FBNPN possesses properties that make it a potential candidate for various scientific applications, including:

Antimicrobial activity: Studies have investigated the potential of FBNPN as an antimicrobial agent against various bacterial and fungal strains. However, the results have been mixed, with some studies showing promising activity against specific pathogens, while others have not observed significant effects. Further research is needed to determine the efficacy and mechanism of action of FBNPN as an antimicrobial agent.
Enzyme inhibition: FBNPN has been shown to inhibit certain enzymes, such as kinases, which are involved in various cellular processes. This suggests that FBNPN could potentially be used to develop drugs for diseases associated with dysregulated kinase activity. However, further research is needed to explore the selectivity and efficacy of FBNPN as a kinase inhibitor. []
Material science: The unique structure of FBNPN may hold potential for applications in material science, such as the development of organic light-emitting diodes (OLEDs) or hole-transport materials in organic solar cells. However, research in this area is still in its early stages.